
An In-depth Technical Guide to 2-Chlorophenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chlorophenol

Cat. No.: B165306 Get Quote

This technical guide provides a comprehensive overview of 2-Chlorophenol, including its

chemical identity, structure, properties, synthesis, and analytical methods. It is intended for

researchers, scientists, and professionals in drug development who require detailed technical

information on this compound.

Chemical Identity and Structure
CAS Number: 95-57-8

Chemical Formula: C₆H₅ClO

Molecular Structure: 2-Chlorophenol consists of a benzene ring substituted with a hydroxyl (-

OH) group and a chlorine (-Cl) atom on adjacent carbons (ortho position).

Synonyms: o-Chlorophenol, 2-Hydroxychlorobenzene, o-Chlorphenol.

Physicochemical Properties
The key physicochemical properties of 2-Chlorophenol are summarized in the table below.
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Property Value Reference

Molecular Weight 128.56 g/mol [1]

Appearance Colorless to amber liquid [1]

Odor Unpleasant, penetrating [1]

Boiling Point 175-176 °C [1]

Melting Point 8.7 °C [2]

Density 1.265 g/cm³ [1]

Solubility in Water Slightly soluble [1]

pKa 8.56 [1]

log Kow 2.15 [1]

Synthesis of 2-Chlorophenol
A common method for the synthesis of 2-Chlorophenol is the direct chlorination of phenol. The

following diagram illustrates a typical reaction workflow.
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A simplified workflow for the synthesis of 2-Chlorophenol.

Applications
2-Chlorophenol is a versatile chemical intermediate with several industrial applications:

Chemical Synthesis: It serves as a precursor in the manufacturing of higher chlorinated

phenols, pesticides (herbicides, fungicides), dyes, and pharmaceuticals.[3][4][5]

Disinfectants and Preservatives: It has been used in the formulation of antiseptics,

bactericides, and wood and glue preservatives.[1][4][5]

Industrial Solvent: It can be used as a solvent for polyester fibers.[5]

Experimental Protocols
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Determination of 2-Chlorophenol in Water by Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol is a representative example for the analysis of 2-Chlorophenol in water samples

and is based on principles outlined in EPA methods.[6][7][8]

1. Sample Preparation (In-situ Acetylation and Extraction)

To a 300 mL water sample, add internal standards and surrogates.

Neutralize the sample with potassium carbonate and then buffer to a pH of 9-11.5 to form the

phenolate ion.

Add acetic anhydride to the aqueous sample to convert the phenolate to its acetate

derivative.

Extract the resulting 2-chlorophenyl acetate from the aqueous matrix with hexane.

2. GC-MS Analysis

Gas Chromatograph (GC) Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm,

0.25 µm film thickness) is suitable.[7]

Injector: Use a splitless injection mode at 250 °C.[7]

Carrier Gas: Helium at a constant flow of 1.0 mL/min.[7]

Oven Temperature Program: An initial temperature of 60 °C held for 1 minute, then

ramped to 245 °C at a rate of 10 °C/min and held for 5 minutes.[7]

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.[7]

Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring

characteristic ions for the 2-chlorophenyl acetate derivative.[7]
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3. Quantification

Prepare a five-point calibration curve by spiking known concentrations of 2-Chlorophenol
into blank water and processing them in the same manner as the samples.

Quantify the analyte using the average relative response factor from the calibration curve

and the internal standard technique.[9]

Biological Activity and Toxicity
2-Chlorophenol is classified as a toxic and hazardous substance.[4]

Human Health Effects: Exposure can occur through inhalation, ingestion, or skin contact.

Acute exposure may lead to dizziness, respiratory irritation, and nausea, while chronic

exposure has been linked to liver and kidney damage.[4][10]

Environmental Impact: It is considered a priority pollutant in water due to its toxicity to

aquatic life, including fish and algae.[2][4] Its persistence in the environment is a concern, as

it is resistant to biodegradation.[11]

Toxicological Pathways: The liver is a primary target of chlorophenol toxicity in animal

studies, with observed effects including increased liver weight and hepatocellular

hypertrophy.[10] Neurological effects such as lethargy and tremors have also been reported

in animal studies.[10][11]

The following diagram illustrates a logical relationship concerning the environmental and health

impacts of 2-Chlorophenol.
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Environmental fate and toxicological impact of 2-Chlorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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